Cas no 1173746-67-2 (N-(3,4-dimethylphenyl)-2-({3-oxo-2-propyl-2H,3H-imidazo[1,2-c]quinazolin-5-yl}sulfanyl)acetamide)

• Product Name: N-(3,4-dimethylphenyl)-2-({3-oxo-2-propyl-2H,3H-imidazo[1,2-c]quinazolin-5-yl}sulfanyl)acetamide
• CAS No: 1173746-67-2
• MF: C₂₃H₂₄N₄O₂S
• MW: 420.527263641357
• CID: 5332676
• Update Time: 2025-10-31

N-(3,4-dimethylphenyl)-2-({3-oxo-2-propyl-2H,3H-imidazo[1,2-c]quinazolin-5-yl}sulfanyl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-(3,4-dimethylphenyl)-2-((3-oxo-2-propyl-2,3-dihydroimidazo[1,2-c]quinazolin-5-yl)thio)acetamide
• N-(3,4-dimethylphenyl)-2-[(3-oxo-2-propyl-2,3-dihydroimidazo[1,2-c]quinazolin-5-yl)thio]acetamide
• N-(3,4-dimethylphenyl)-2-[(3-oxo-2-propyl-2H-imidazo[1,2-c]quinazolin-5-yl)sulfanyl]acetamide
• N-(3,4-dimethylphenyl)-2-({3-oxo-2-propyl-2H,3H-imidazo[1,2-c]quinazolin-5-yl}sulfanyl)acetamide

• Inchi： 1S/C23H24N4O2S/c1-4-7-19-22(29)27-21(25-19)17-8-5-6-9-18(17)26-23(27)30-13-20(28)24-16-11-10-14(2)15(3)12-16/h5-6,8-12,19H,4,7,13H2,1-3H3,(H,24,28)
• InChI Key： HAKRVFKSCWMBAL-UHFFFAOYSA-N
• SMILES： S(CC(NC1C=CC(C)=C(C)C=1)=O)C1=NC2C=CC=CC=2C2=NC(C(N21)=O)CCC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 30
• Rotatable Bond Count: 6
• Complexity: 737
• XLogP3: 4.4
• Topological Polar Surface Area: 99.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Quinazolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Benzodiazines Quinazolines

Additional information on N-(3,4-dimethylphenyl)-2-({3-oxo-2-propyl-2H,3H-imidazo[1,2-c]quinazolin-5-yl}sulfanyl)acetamide

Comprehensive Analysis of N-(3,4-dimethylphenyl)-2-({3-oxo-2-propyl-2H,3H-imidazo[1,2-c]quinazolin-5-yl}sulfanyl)acetamide (CAS 1173746-67-2)

The compound N-(3,4-dimethylphenyl)-2-({3-oxo-2-propyl-2H,3H-imidazo[1,2-c]quinazolin-5-yl}sulfanyl)acetamide, with CAS 1173746-67-2, represents a significant advancement in the field of heterocyclic chemistry. Its unique molecular structure, featuring an imidazo[1,2-c]quinazolin core and a sulfanylacetamide side chain, has garnered attention for potential applications in pharmaceutical research and material science. Researchers are particularly interested in its structure-activity relationship (SAR), which could unlock novel therapeutic pathways.

In recent years, the demand for small-molecule inhibitors and targeted therapies has surged, driven by breakthroughs in precision medicine. CAS 1173746-67-2 aligns with this trend due to its potential as a kinase modulator or enzyme inhibitor. Computational studies suggest its affinity for specific protein targets, making it a candidate for drug repurposing studies. This aligns with the growing interest in AI-driven drug discovery, where compounds like this are screened for off-label applications.

The synthesis of N-(3,4-dimethylphenyl)-2-({3-oxo-2-propyl-2H,3H-imidazo[1,2-c]quinazolin-5-yl}sulfanyl)acetamide involves multi-step organic reactions, including cyclocondensation and thioetherification. Its quinazoline scaffold is notable for its prevalence in FDA-approved drugs, such as EGFR inhibitors. This connection to established pharmacophores has fueled speculation about its potential in oncology research, especially given the rise of combination therapies in cancer treatment.

From a material science perspective, the compound’s conjugated π-system and sulfhydryl group offer opportunities for organic electronics. Researchers exploring OLED materials or conductive polymers have investigated similar structures for their charge-transfer properties. This dual applicability—both biomedical and industrial—positions CAS 1173746-67-2 as a versatile candidate in cross-disciplinary research.

Environmental and ADMET (Absorption, Distribution, Metabolism, Excretion, Toxicity) profiling of this compound remains an active area of study. With increasing regulatory focus on green chemistry, synthetic routes for 1173746-67-2 are being optimized to reduce hazardous byproducts. Such efforts resonate with the broader push for sustainable pharmaceuticals, a topic frequently searched in academic and industry forums.

In summary, N-(3,4-dimethylphenyl)-2-({3-oxo-2-propyl-2H,3H-imidazo[1,2-c]quinazolin-5-yl}sulfanyl)acetamide exemplifies the convergence of medicinal chemistry and advanced materials. Its CAS 1173746-67-2 identifier serves as a gateway for researchers exploring its untapped potential, whether in targeted drug design or functional materials. As the scientific community prioritizes high-throughput screening and computational modeling, this compound is poised to remain a subject of rigorous investigation.